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Compound of Interest

Compound Name: 4-(Phenylazo)-1-naphthol

Cat. No.: B1615267

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Phenylazo)-1-naphthol (CAS
No. 3651-02-3), a synthetic azo dye. It details its chemical and physical properties, provides an
experimental protocol for its synthesis, discusses its applications, and outlines safety and

toxicological information.

Core Properties and Identification

4-(Phenylazo)-1-naphthol is an organic compound characterized by a phenylazo group
attached to a naphthol skeleton. Its identity and fundamental properties are summarized below.
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Identifier Value Reference
CAS Number 3651-02-3 [L1[21[3]14]
Molecular Formula C16H12N20 [1112][3][5]
Molecular Weight 248.28 g/mol [1112]14]
4-(phenyldiazenyl)naphthalen-
IUPAC Name L (FI) Y yhnap (5]
-0

1-Naphthalenol, 4-
(phenylazo)-, C.I. Solvent

Synonyms [21[41[5]
Brown 4, 1-(Phenylazo)-4-

naphthol

Physicochemical Data

The compound presents as an orange-yellow to dark red-brown crystalline powder.[1][4][6] It is
stable under acidic and neutral conditions but is susceptible to decomposition under alkaline
conditions.[6]

Property Value Reference

Orange-yellow crystalline

Appearance powder / Dark red light brown [1][41[6]
solid

Boiling Point 391.35°C (estimate) [1][41[6]

Density 1.1077 g/lcm3 (estimate) [11[4116]

Refractive Index 1.5800 (estimate) [1][41[6]

Insoluble in water. Soluble in
- ethanol, acetone, ethyl
Solubility [1][41[6]
acetate, and chloroform.

Slightly soluble in benzene.

Experimental Protocols
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Synthesis of 4-(Phenylazo)-1-naphthol via Azo Coupling

The primary method for synthesizing 4-(Phenylazo)-1-naphthol is through an azo coupling
reaction. This involves the diazotization of aniline to form a phenyl diazonium salt, which then
undergoes an electrophilic substitution with 1-naphthol (a-naphthol).[1][7][8]

Methodology:

o Diazotization of Aniline: Aniline is treated with sodium nitrite in an acidic medium (e.g.,
hydrochloric acid) at a low temperature (typically 0-5°C) to form the phenyl diazonium salt.
Maintaining a low temperature is critical to prevent the decomposition of the unstable
diazonium salt.

e Coupling Reaction: The resulting cold diazonium salt solution is then slowly added to a
solution of 1-naphthol (a-naphthol) dissolved in an alkaline or neutral medium.[7][8] The
coupling reaction is an electrophilic aromatic substitution, where the diazonium cation acts
as the electrophile and attacks the electron-rich naphthol ring, preferentially at the para
position (C4) relative to the hydroxyl group.[7]

e Product Isolation: The resulting azo dye precipitates out of the solution and can be collected
by filtration, washed, and purified, typically through recrystallization.
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Click to download full resolution via product page
Synthesis workflow for 4-(Phenylazo)-1-naphthol.

Applications in Research and Industry

4-(Phenylazo)-1-naphthol has established uses primarily as a colorant and an analytical
reagent.

e Dye and Pigment: It is widely used to impart an orange-yellow color to various materials,
including textiles, leather, paper, oils, and paraffin wax.[1][4][6]

e Analytical Chemistry: The compound serves as an analytical reagent and indicator for the
detection of certain metal cations, such as aluminum, cobalt, and iron.[6] A structurally
related compound, 4-(4-Nitrophenylazo)-1-naphthol, is noted for its use in the colorimetric
determination of magnesium and other metal ions and as a pH indicator.[9]
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Primary applications of 4-(Phenylazo)-1-naphthol.

Biological Activity and Toxicology
Antifungal Activity

A study investigating the antifungal properties of 4-(Phenylazo)-1-naphthol against Fusarium
oxysporum f. sp. lycopersici (FOL), a pathogen causing wilt disease in tomatoes, found that the
compound did not possess antifungal potential.[8] In fact, across concentrations ranging from
0.78 to 100 mg/mL, it variably enhanced the fungal biomass by 8-28%.[8]

Safety and Handling

While generally considered relatively safe for its intended industrial uses, proper safety
precautions are necessary during handling.[6]

e Hazards: The compound may cause skin and eye irritation.[6]

o Personal Protective Equipment (PPE): It is recommended to wear appropriate protective
equipment, such as gloves and safety goggles, when handling the substance to avoid direct
contact.[6]

o Storage: 4-(Phenylazo)-1-naphthol should be stored in a cool, dry, and well-ventilated
place, away from sources of heat and ignition.[6][10]
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General Hygiene: Standard industrial hygiene practices should be followed, including
washing hands after handling and before eating or drinking.[10]

This guide consolidates key technical information for professionals working with 4-

(Phenylazo)-1-naphthol, providing a foundation for its synthesis, application, and safe

handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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